Cas no 1609399-92-9 (1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride)

1-[1,3]Oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride is a heterocyclic compound featuring an oxazolopyridine core linked to a piperidinamine moiety, with dihydrochloride salt enhancing solubility and stability. This structure suggests potential utility in medicinal chemistry, particularly as a pharmacophore in kinase inhibitors or receptor modulators. The dihydrochloride form ensures improved handling and formulation properties. Its rigid bicyclic system may contribute to selective binding interactions, while the piperidinamine group offers flexibility for further derivatization. The compound’s synthetic accessibility and well-defined chemical properties make it a valuable intermediate for drug discovery and biochemical research. Analytical characterization is supported by standard techniques (HPLC, NMR, MS). Storage under inert conditions is recommended for long-term stability.

1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride structure

1609399-92-9 structure

Product Name:1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride

CAS No:1609399-92-9

MF:C₁₁H₁₅ClN₄O

MW:254.716000795364

MDL:MFCD28024636

CID:4608289

Update Time:2025-10-28

1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride
- MDL： MFCD28024636
- Inchi： 1S/C11H14N4O.ClH/c12-8-3-6-15(7-4-8)11-14-10-9(16-11)2-1-5-13-10;/h1-2,5,8H,3-4,6-7,12H2;1H
- InChI Key： AQQKYQDAHFSPOE-UHFFFAOYSA-N
- SMILES： NC1CCN(C2OC3=CC=CN=C3N=2)CC1.Cl

1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM507064-1g	1-(Oxazolo[4,5-b]pyridin-2-yl)piperidin-4-aminedihydrochloride	1609399-92-9	97%	1g	$***	2023-03-30
abcr	AB305231-1 g	1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine dihydrochloride; 95%	1609399-92-9		1 g	€587.60	2023-07-19
eNovation Chemicals LLC	Y1245021-1g	1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride	1609399-92-9	95%	1g	$500	2024-06-06
Fluorochem	358579-1g	1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride	1609399-92-9	95.0%	1g	￡510.00	2023-04-13
abcr	AB305231-1g	1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine dihydrochloride, 95%; .	1609399-92-9	95%	1g	€587.60	2025-04-20
1PlusChem	1P00J1BW-1g	1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride	1609399-92-9	95%	1g	$382.00	2024-06-20
A2B Chem LLC	AI87388-1g	1-(Oxazolo[4,5-b]pyridin-2-yl)piperidin-4-amine dihydrochloride	1609399-92-9	95%	1g	$340.00	2024-04-20
Ambeed	A403744-1g	1-(Oxazolo[4,5-b]pyridin-2-yl)piperidin-4-amine dihydrochloride	1609399-92-9	97%	1g	$397.0	2024-04-23
eNovation Chemicals LLC	Y1245021-1g	1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride	1609399-92-9	95%	1g	$500	2025-02-20
eNovation Chemicals LLC	Y1245021-1g	1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride	1609399-92-9	95%	1g	$500	2025-02-25

1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride

Research Briefing on 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine Dihydrochloride (CAS: 1609399-92-9)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride (CAS: 1609399-92-9). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and drug development.

The compound, often abbreviated for convenience in research literature, belongs to a class of heterocyclic molecules that exhibit promising pharmacological properties. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of neurological disorders and oncology. The dihydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical and clinical investigations.

One of the pivotal studies published in the last year explored the compound's mechanism of action as a selective antagonist of certain neurotransmitter receptors. The research employed a combination of in vitro assays and computational modeling to elucidate the binding affinity and specificity of 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride. The findings suggested a high degree of selectivity, which could minimize off-target effects in therapeutic applications.

Another significant area of investigation has been the compound's potential in cancer therapy. Preliminary data from cell-based assays indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Researchers have also noted its synergistic effects when used in combination with existing chemotherapeutic agents, opening new avenues for combination therapy strategies.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have revealed variability in metabolic stability across different model systems, necessitating further optimization of its chemical structure. Additionally, the long-term safety profile and potential toxicological effects are yet to be fully characterized, underscoring the need for comprehensive preclinical evaluations.

In conclusion, 1-[1,3]oxazolo[4,5-b]pyridin-2-yl-4-piperidinamine dihydrochloride represents a compelling area of research with substantial therapeutic potential. Continued efforts to refine its pharmacological properties and expand its applications will be critical in translating these discoveries into clinical benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this promising compound.